4-ethoxybutanal
Overview
Description
4-Ethoxybutanal is a chemical compound with the molecular formula C6H12O2 . It has an average mass of 116.158 Da and a monoisotopic mass of 116.083733 Da . It contains a total of 19 bonds, including 7 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 aldehyde (aliphatic), and 1 ether (aliphatic) .
Molecular Structure Analysis
The molecular structure of 4-ethoxybutanal includes 19 bonds in total: 7 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 aldehyde (aliphatic), and 1 ether (aliphatic) .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethoxybutanal can be achieved through the reaction of ethyl acetoacetate with ethylmagnesium bromide followed by oxidation with chromic acid.", "Starting Materials": [ "Ethyl acetoacetate", "Ethylmagnesium bromide", "Chromic acid" ], "Reaction": [ "Step 1: Add ethylmagnesium bromide to a solution of ethyl acetoacetate in anhydrous ether.", "Step 2: Allow the reaction mixture to stir at room temperature for several hours.", "Step 3: Quench the reaction with dilute hydrochloric acid.", "Step 4: Extract the organic layer with diethyl ether.", "Step 5: Dry the organic layer over anhydrous magnesium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in a mixture of acetic acid and water.", "Step 8: Add chromic acid to the solution and stir at room temperature for several hours.", "Step 9: Quench the reaction with sodium sulfite.", "Step 10: Extract the organic layer with diethyl ether.", "Step 11: Dry the organic layer over anhydrous magnesium sulfate.", "Step 12: Concentrate the organic layer under reduced pressure to obtain the pure product, 4-ethoxybutanal." ] } | |
CAS RN |
21744-96-7 |
Product Name |
4-ethoxybutanal |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
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